Cas no 1310372-83-8 (Benzene, 1,2,3,4,5-pentafluoro-6-[[6-(trimethoxysilyl)hexyl]oxy]-)
Benzene, 1,2,3,4,5-pentafluoro-6-[[6-(trimethoxysilyl)hexyl]oxy]- Chemical and Physical Properties
Names and Identifiers
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- (6-Pentafluorophenoxyhexyl)trimethoxysilane
- Benzene, 1,2,3,4,5-pentafluoro-6-[[6-(trimethoxysilyl)hexyl]oxy]-
- MFCD19105616
- DTXSID301167690
- 1310372-83-8
-
- Inchi: 1S/C15H21F5O4Si/c1-21-25(22-2,23-3)9-7-5-4-6-8-24-15-13(19)11(17)10(16)12(18)14(15)20/h4-9H2,1-3H3
- InChI Key: ZRFGJICBOFTAME-UHFFFAOYSA-N
- SMILES: [Si](CCCCCCOC1C(=C(C(=C(C=1F)F)F)F)F)(OC)(OC)OC
Computed Properties
- Exact Mass: 388.11292649g/mol
- Monoisotopic Mass: 388.11292649g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 25
- Rotatable Bond Count: 11
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.9Ų
Benzene, 1,2,3,4,5-pentafluoro-6-[[6-(trimethoxysilyl)hexyl]oxy]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB356967-1g |
(6-Pentafluorophenoxyhexyl)trimethoxysilane; . |
1310372-83-8 | 1g |
€313.00 | 2025-04-21 | ||
| abcr | AB356967-5g |
(6-Pentafluorophenoxyhexyl)trimethoxysilane; . |
1310372-83-8 | 5g |
€1112.50 | 2025-04-21 | ||
| abcr | AB356967-10g |
(6-Pentafluorophenoxyhexyl)trimethoxysilane; . |
1310372-83-8 | 10g |
€1912.00 | 2025-04-21 |
Benzene, 1,2,3,4,5-pentafluoro-6-[[6-(trimethoxysilyl)hexyl]oxy]- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on Benzene, 1,2,3,4,5-pentafluoro-6-[[6-(trimethoxysilyl)hexyl]oxy]-
Benzene, 1,2,3,4,5-pentafluoro-6-[[6-(trimethoxysilyl)hexyl]oxy]- (CAS No. 1310372-83-8): A Versatile Fluorinated Silane Compound for Advanced Applications
Benzene, 1,2,3,4,5-pentafluoro-6-[[6-(trimethoxysilyl)hexyl]oxy]- (CAS No. 1310372-83-8) is a highly specialized fluorinated silane compound that has garnered significant attention in materials science and industrial applications. This unique molecule combines the fluorinated benzene core with a trimethoxysilylhexyl side chain, offering exceptional properties such as hydrophobicity, chemical resistance, and surface modification capabilities. Its CAS No. 1310372-83-8 is frequently searched by researchers and engineers seeking advanced functional materials for coatings, adhesives, and nanotechnology.
In recent years, the demand for fluorinated silanes has surged due to their role in creating superhydrophobic surfaces, a topic trending in sustainability and self-cleaning materials. The 1,2,3,4,5-pentafluoro-6-[[6-(trimethoxysilyl)hexyl]oxy]-benzene structure enables covalent bonding with substrates like glass, metals, and polymers, making it a preferred choice for anti-fouling coatings and corrosion protection. These applications align with global trends in green chemistry and energy-efficient technologies.
The compound’s trimethoxysilyl group is pivotal for surface functionalization, a key focus area in nanotechnology and biomedical engineering. Researchers often query how CAS 1310372-83-8 compares to other silanes in terms of reactivity and durability. Studies confirm its superior stability under UV exposure and harsh environments, addressing concerns about long-term performance in outdoor applications like solar panels and architectural coatings.
Another hot topic linked to this compound is its potential in flexible electronics and printed circuits. The pentafluorobenzene moiety enhances dielectric properties, while the hexyloxy spacer improves compatibility with organic substrates. This dual functionality answers frequent search queries about high-performance dielectric materials for next-generation devices.
From a synthetic perspective, Benzene, 1,2,3,4,5-pentafluoro-6-[[6-(trimethoxysilyl)hexyl]oxy]- is synthesized via nucleophilic substitution reactions, a process detailed in patents and academic papers. Its CAS No. 1310372-83-8 is often cross-referenced with silylation reagents and fluorinated building blocks, reflecting its interdisciplinary relevance. Manufacturers emphasize its low toxicity profile, aligning with regulatory trends favoring safer alternatives.
In summary, CAS 1310372-83-8 represents a cutting-edge solution for industries prioritizing surface engineering and material innovation. Its integration into eco-friendly technologies and high-tech applications ensures its prominence in scientific literature and industrial workflows for years to come.
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